Cas no 2227865-30-5 (rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine
• CAS No: 2227865-30-5
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 6558185
• PubChem ID: 165720925
• Update Time: 2025-11-01

rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine
• 2227865-30-5
• EN300-1805396

• Inchi： 1S/C8H17NO/c1-8(2,10-3)5-6-4-7(6)9/h6-7H,4-5,9H2,1-3H3/t6-,7+/m0/s1
• InChI Key： HVJJYIPVMOVTGH-NKWVEPMBSA-N
• SMILES： O(C)C(C)(C)C[C@@H]1C[C@H]1N

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.2Ų

Additional information on rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine

Rac-(1R,2S)-2-(2-Methoxy-2-Methylpropyl)cyclopropan-1-Amine: A Comprehensive Overview

The compound rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine, with CAS No. 2227865-30-5, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a cyclopropane ring with an amine group and a substituted propyl chain. The cyclopropane ring is a three-membered hydrocarbon ring, known for its high ring strain and reactivity, while the amine group contributes to its potential as a bioactive molecule. The methoxy and methyl substituents on the propyl chain further enhance its chemical diversity and functional properties.

Recent studies have highlighted the potential of rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine in drug discovery. Researchers have explored its role as a building block for constructing complex molecular architectures. For instance, the compound has been utilized in the synthesis of bioactive molecules targeting various therapeutic areas, including central nervous system disorders and inflammation. The stereochemistry of the compound plays a crucial role in its biological activity, as the (1R,2S) configuration may influence its interaction with target proteins or enzymes.

The synthesis of rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine involves a combination of organic reactions, including cyclopropanation and substitution processes. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the cyclopropane ring. This method not only ensures high yields but also allows for precise control over the stereochemistry of the product. The incorporation of methoxy and methyl groups is typically achieved through alkylation or acylation steps, depending on the desired substituent placement.

In terms of applications, rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine has shown promise in medicinal chemistry as a lead compound for developing novel therapeutics. Its ability to modulate cellular signaling pathways makes it a valuable tool in drug design. For example, studies have demonstrated that this compound can inhibit certain kinases involved in cancer progression, suggesting its potential as an anti-cancer agent. Additionally, its cyclopropane ring provides a rigid framework that can be exploited to enhance drug-target binding affinity.

From an analytical perspective, rac-(1R,2S)-2-(2-methoxy-2-methylpropyl)cyclopropan-1-amine can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These methods allow for precise determination of its molecular structure and stereochemistry. For instance, ¹H NMR spectroscopy can provide insights into the chemical environment of protons attached to the cyclopropane ring and the amine group. Similarly, MS analysis can confirm the molecular weight and fragmentation patterns of the compound.

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